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Compound of Interest

Compound Name: 1,3-Distearoyl-2-chloropropanediol

Cat. No.: B12318218

Get Quote

This technical guide provides a comprehensive overview of 1,3-Distearoyl-2-
chloropropanediol, a molecule of interest for researchers, scientists, and professionals in

drug development. This document details its chemical and physical properties, outlines a

probable synthesis method, discusses its toxicological profile and potential mechanisms of

action, and explores its prospective applications in drug delivery systems.

Chemical and Physical Properties
1,3-Distearoyl-2-chloropropanediol is a diacylglycerol derivative characterized by a glycerol

backbone esterified with two stearic acid chains at the sn-1 and sn-3 positions, and a chlorine

atom at the sn-2 position.[1]

Table 1: Chemical Identifiers and Physical Properties of 1,3-Distearoyl-2-chloropropanediol
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Property Value Source(s)

IUPAC Name

(2-chloro-3-

octadecanoyloxypropyl)

octadecanoate

[1]

Synonyms

2-Chloropropane-1,3-diyl

distearate, Stearic acid, 2-

chlorotrimethylene ester, 1,3-

Propanediol, 2-chloro-,

distearate

[1]

CAS Number 26787-56-4 [1]

Molecular Formula C₃₉H₇₅ClO₄ [1]

Molecular Weight 643.46 g/mol [1]

Appearance White Solid [2]

Melting Point 51-53 °C [2]

Boiling Point 671.7 ± 35.0 °C (Predicted) [2]

Density 0.931 ± 0.06 g/cm³ (Predicted) [2]

Solubility
Chloroform (Slightly), Hexanes

(Slightly)
[2]

Storage Temperature -20°C Freezer [2]

Synthesis
While a specific detailed protocol for the synthesis of 1,3-Distearoyl-2-chloropropanediol is
not readily available in the public domain, a plausible synthetic route can be devised based on

standard esterification procedures. One common method involves the reaction of 2-

chloropropane-1,3-diol with stearoyl chloride.

Experimental Protocol: Synthesis of 1,3-Distearoyl-2-
chloropropanediol
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Materials:

2-chloropropane-1,3-diol

Stearoyl chloride

Pyridine (or another suitable base like triethylamine)

Anhydrous dichloromethane (DCM) or another suitable aprotic solvent

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Procedure:

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stirrer and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-

chloropropane-1,3-diol (1 equivalent) in anhydrous DCM.

Addition of Base: Add pyridine (2.2 equivalents) to the solution and cool the mixture to 0°C in

an ice bath.

Addition of Acyl Chloride: Slowly add stearoyl chloride (2.1 equivalents) dissolved in

anhydrous DCM to the stirred solution via the dropping funnel over a period of 30-60

minutes.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium bicarbonate. Transfer the mixture to a separatory funnel and extract the organic

layer. Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium

bicarbonate, and brine.
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by silica gel column chromatography using a hexane-

ethyl acetate gradient to yield pure 1,3-Distearoyl-2-chloropropanediol.

Characterization: Confirm the structure and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of 1,3-Distearoyl-2-chloropropanediol

2-chloropropane-1,3-diol

Esterification in Anhydrous DCMStearoyl Chloride (2.1 eq)

Pyridine

Aqueous Work-up Silica Gel Chromatography 1,3-Distearoyl-2-chloropropanediol

Click to download full resolution via product page

A schematic overview of the proposed synthesis workflow.

Toxicological Profile and Mechanism of Action
1,3-Distearoyl-2-chloropropanediol belongs to the class of 2-monochloropropanediol (2-

MCPD) esters. The toxicology of these esters is primarily associated with their hydrolysis in the

gastrointestinal tract, which releases free 2-MCPD.

Cytotoxicity and Apoptosis
Studies on human intestinal Caco-2 cells have shown that while free 2-MCPD is not toxic up to

1 mM, certain 2-MCPD fatty acid esters can decrease cellular viability at concentrations above
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10 µM.[2][3] This cytotoxic effect is correlated with the induction of caspase activity, suggesting

that the released free fatty acids may induce apoptosis.[2][3]

Cardiotoxicity
In a 90-day study on male F344 rats exposed to 2-MCPD, cardiotoxic effects were observed. A

multi-omics approach revealed an upregulation of immune and inflammatory response

processes and a downregulation of energy metabolism and cardiac structure and function.[4] A

key leukocyte-regulating protein, coronin-1A, was significantly upregulated.[4] Furthermore, a

disruption in cardioprotective lipid pathways was suggested by the selective suppression of

docosahexaenoic acid (DHA)-derived metabolites.[4]

Signaling Pathways in Apoptosis
While specific signaling pathways for 2-MCPD-induced apoptosis are not fully elucidated,

studies on the related compound 3-MCPD provide valuable insights. In human embryonic

kidney (HEK293) cells, 3-MCPD has been shown to induce apoptosis through both the death

receptor pathway and the mitochondrial pathway.[5] This involves the upregulation of genes

such as TNFRSF11B and TNFRSF1A, and significant changes in the BCL2 family of genes,

which are key regulators of the mitochondrial apoptotic pathway.[5]
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Proposed Apoptotic Signaling Pathway of MCPD Esters

2-MCPD Ester

Intestinal Hydrolysis

Free Fatty Acid Free 2-MCPD

Cellular Stress

Death Receptor Pathway (e.g., TNFRSF1A) Mitochondrial Pathway (Bcl-2 family)

Caspase Activation

Apoptosis

Click to download full resolution via product page

A diagram illustrating the potential apoptotic signaling pathways.

Applications in Drug Development
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The amphiphilic nature of 1,3-Distearoyl-2-chloropropanediol, with its long hydrophobic

stearoyl chains and more polar chloropropanediol headgroup, makes it a candidate for use in

lipid-based drug delivery systems, such as liposomes. While specific studies employing this

exact lipid are scarce, its structural similarity to other diacyl lipids commonly used in liposome

formulation allows for the proposal of a hypothetical experimental workflow.

Liposome Formulation
Experimental Protocol: Preparation of Liposomes Incorporating 1,3-Distearoyl-2-
chloropropanediol

This protocol is adapted from standard liposome preparation techniques.

Materials:

1,3-Distearoyl-2-chloropropanediol

1,2-Distearoyl-sn-glycero-3-phosphocholine (DSPC) (or other suitable phospholipid)

Cholesterol

Chloroform and Methanol (for lipid dissolution)

Phosphate-buffered saline (PBS) or other aqueous buffer

Drug to be encapsulated (hydrophilic or lipophilic)

Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

Lipid Film Hydration:

Dissolve 1,3-Distearoyl-2-chloropropanediol, DSPC, and cholesterol in a desired molar

ratio in a chloroform/methanol mixture in a round-bottom flask.

If encapsulating a lipophilic drug, add it to the lipid mixture.
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Remove the organic solvents using a rotary evaporator to form a thin lipid film on the flask

wall.

Dry the film under high vacuum for at least 2 hours to remove residual solvent.

Hydrate the lipid film with PBS (or a buffer containing the hydrophilic drug) by vortexing or

gentle agitation above the phase transition temperature of the lipids. This will form

multilamellar vesicles (MLVs).

Extrusion:

To produce unilamellar vesicles of a defined size, subject the MLV suspension to extrusion

through polycarbonate membranes of a specific pore size (e.g., 100 nm) using a mini-

extruder. Perform at least 10-20 passes.

Purification:

Remove any unencapsulated drug by size exclusion chromatography or dialysis.

Characterization:

Determine the liposome size distribution and zeta potential using dynamic light scattering

(DLS).

Assess the encapsulation efficiency by quantifying the amount of encapsulated drug

versus the initial amount.

Visualize the liposomes using transmission electron microscopy (TEM).
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Liposome Preparation Workflow

Dissolve Lipids in Organic Solvent

Form Thin Lipid Film (Rotary Evaporation)

Hydrate Film with Aqueous Buffer (Forms MLVs)

Extrusion (Forms LUVs)

Purification (e.g., Size Exclusion Chromatography)

Characterization (DLS, TEM, Encapsulation Efficiency)

Click to download full resolution via product page

A generalized workflow for the preparation of liposomes.
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Analytical Methods
The analysis of 1,3-Distearoyl-2-chloropropanediol in various matrices, particularly in

foodstuffs, typically involves indirect methods. These methods are based on the cleavage of

the ester bonds to release the free 2-MCPD, which is then derivatized and quantified.

Table 2: Common Analytical Techniques for 2-MCPD Esters

Technique Description Key Steps

Gas Chromatography-Mass

Spectrometry (GC-MS)

A common and robust method

for the quantification of MCPD

esters.

1. Extraction of lipids from the

sample matrix.2.

Transesterification or

hydrolysis to release free

MCPD.3. Derivatization (e.g.,

with phenylboronic acid) to

improve volatility and

chromatographic behavior.4.

GC separation and MS

detection.

Liquid Chromatography-Mass

Spectrometry (LC-MS)

An alternative method that can

potentially allow for the direct

analysis of the intact esters,

though challenges with the

large number of possible ester

combinations exist.

1. Lipid extraction.2.

Chromatographic separation of

different ester forms.3. MS/MS

detection and quantification.

Conclusion
1,3-Distearoyl-2-chloropropanediol is a compound with a well-defined chemical structure and

physical properties. Its toxicological profile is intrinsically linked to its hydrolysis product, 2-

MCPD, which has been shown to exert cardiotoxic and potentially apoptotic effects. While its

direct application in drug development is not yet established, its structural characteristics

suggest its potential as a component of lipid-based drug delivery systems. Further research is

warranted to fully explore its synthesis, biological activity, and utility in pharmaceutical

formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. larodan.com [larodan.com]

2. researchgate.net [researchgate.net]

3. 2-Chloro-1,3-propanediol (2-MCPD) and its fatty acid esters: cytotoxicity, metabolism, and
transport by human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

4. An integrated multi-omics analysis of the effects of the food processing-induced
contaminant 2-monochloropropane-1,3-diol (2-MCPD) in rat heart - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Pathway of 3-MCPD-induced apoptosis in human embryonic kidney cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to 1,3-Distearoyl-2-
chloropropanediol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12318218/docs#an-in-depth-technical-guide-to-1-3-
distearoyl-2-chloropropanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b12318218?utm_src=pdf-custom-synthesis#bc-rfq
https://www.larodan.com/product/13-distearoyl-2-chloropropanediol/
https://www.researchgate.net/publication/267734284_2-Chloro-13-propanediol_2-MCPD_and_its_fatty_acid_esters_cytotoxicity_metabolism_and_transport_by_human_intestinal_Caco-2_cells
https://pubmed.ncbi.nlm.nih.gov/25354796/
https://pubmed.ncbi.nlm.nih.gov/25354796/
https://pubmed.ncbi.nlm.nih.gov/39316134/
https://pubmed.ncbi.nlm.nih.gov/39316134/
https://pubmed.ncbi.nlm.nih.gov/39316134/
https://pubmed.ncbi.nlm.nih.gov/28070108/
https://pubmed.ncbi.nlm.nih.gov/28070108/
https://www.benchchem.com/product/b12318218/docs#an-in-depth-technical-guide-to-1-3-distearoyl-2-chloropropanediol
https://www.benchchem.com/product/b12318218/docs#an-in-depth-technical-guide-to-1-3-distearoyl-2-chloropropanediol
https://www.benchchem.com/product/b12318218/docs#an-in-depth-technical-guide-to-1-3-distearoyl-2-chloropropanediol
https://www.benchchem.com/product/b12318218/docs#an-in-depth-technical-guide-to-1-3-distearoyl-2-chloropropanediol
https://www.benchchem.com/product/b12318218?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12318218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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